Cas no 1094444-23-1 (N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxamide)

• Product Name: N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxamide
• CAS No: 1094444-23-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 4571341
• Update Time: 2025-05-20

N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxamide

• Inchi： 1S/C12H16N2O/c1-14(2)12(15)10-5-6-11-9(8-10)4-3-7-13-11/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： WKHXWPZSIXHQAS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(N(C)C)=O)C=C2)CCC1

Additional information on N,N-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxamide

N,N-Dimethyl-1,2,3,4-Tetrahydroquinoline-6-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1094444-23-1, commonly referred to as N,N-Dimethyl-1,2,3,4-Tetrahydroquinoline-6-Carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of tetrahydroquinolines, which are known for their diverse biological activities and structural versatility. The N,N-Dimethyl substitution pattern and the 6-Carboxamide functional group contribute uniquely to its chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of N,N-Dimethyl-1,2,3,4-Tetrahydroquinoline-6-Carboxamide. One such approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing complex aromatic systems. These methods not only enhance the yield of the target compound but also minimize the generation of byproducts, aligning with the principles of green chemistry.

The structural integrity of N,N-Dimethyl-1,2,3,4-Tetrahydroquinoline-6-Carboxamide is further highlighted by its ability to participate in various chemical transformations. For instance, the carboxamide group can undergo hydrolysis under specific conditions to yield corresponding acids or amines. This property makes it a valuable intermediate in the synthesis of more complex molecules with tailored functionalities.

From a biological standpoint, N,N-Dimethyl-1,2,3,4-Tetrahydroquinoline-6-Carboxamide has shown promising activity in preclinical studies targeting various disease states. Recent research has focused on its potential as an anti-inflammatory agent. Studies conducted using murine models have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that it could serve as a lead compound for developing novel therapeutics in inflammatory diseases.

In addition to its pharmacological applications, N,N-Dimethyl-1,2,3,4-Tetrahydroquinoline-6-Carboxamide has also been investigated for its role in catalysis. Researchers have explored its ability to act as a ligand in transition-metal-catalyzed reactions. For example, it has been used as a chiral ligand in asymmetric hydrogenation reactions, demonstrating high enantioselectivity for certain substrates. This dual functionality underscores its importance as both a drug candidate and a versatile reagent in organic synthesis.

The environmental impact of N,N-Dimethyl-1,2,3,Tetrahydroquinoline-6-Carboxamide has also been a topic of recent interest. Studies assessing its biodegradability under aerobic and anaerobic conditions have revealed that it undergoes rapid degradation under natural environmental conditions. This characteristic is particularly important for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, N,N-Dimethyl-1,Tetrahydroquinoline-carboxamide stands out as a multifaceted compound with significant potential across various domains of chemical science. Its unique structure enables diverse applications ranging from drug discovery to catalytic processes. As research continues to uncover new insights into its properties and mechanisms of action, N,N-Dimethyl-Tetrahydroquinoline-carboxamide is poised to play an increasingly important role in advancing both academic and industrial objectives.